Cas no 119897-89-1 (5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-, (R)-)

5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-, (R)- structure
119897-89-1 structure
Product Name:5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-, (R)-
CAS No:119897-89-1
MF:C10H11NO2
MW:177.199842691422
CID:1212269
PubChem ID:6543669
Update Time:2025-04-20

5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-, (R)-
    • [(5R)-3-phenyl-4,5-dihydro-1,2-oxazol-5-yl]methanol
    • ((5R)-3-phenyl-4,5-dihydroisoxazol-5-yl)methan-1-ol
    • (3-phenyl-4,5-dihydro-5-isoxazolyl)methanol
    • 5-Isoxazolemethanol,4,5-dihydro-3-phenyl-,(R)
    • AKOS006331046
    • 5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-, (5R)-
    • (R)-(3-Phenyl-4,5-dihydroisoxazol-5-yl)methanol
    • AQ-344/11542906
    • 119897-89-1
    • Inchi: 1S/C10H11NO2/c12-7-9-6-10(11-13-9)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2/t9-/m1/s1
    • InChI Key: GXUGWAXJXGJRAH-SECBINFHSA-N
    • SMILES: O1[C@@H](CO)CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82000
  • LogP: 0.60750

5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-, (R)- Production Method

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